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Compound of Interest

Compound Name: 4-Octylaniline

CAS No.: 16245-79-7

Cat. No.: B091056

Get Quote

An In-depth Technical Guide to the Chemical Properties of 4-Octylaniline

Foreword
Prepared for researchers, chemists, and drug development professionals, this guide offers a

comprehensive exploration of 4-octylaniline (CAS No. 16245-79-7). As a substituted aniline,

this compound possesses a unique combination of properties conferred by its aromatic amino

group and the long, lipophilic octyl chain. This duality makes it a valuable intermediate in

various synthetic applications, from materials science to the synthesis of complex organic

molecules. This document moves beyond a simple recitation of data, aiming to provide a

Senior Application Scientist's perspective on the causality behind its chemical behavior, its

synthesis, and its practical handling.

Molecular Identity and Physicochemical Profile
4-Octylaniline is an organic compound characterized by an octyl group substituted at the para-

position of an aniline ring.[1][2] This structure dictates its physical and chemical properties,

blending the reactivity of an aromatic amine with the solubility characteristics of a long-chain

alkane.
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Structure and Identifiers
The fundamental structure is key to understanding its reactivity and interactions. The electron-

donating amino group activates the aromatic ring, while the bulky, non-polar octyl chain

influences its physical state, solubility, and steric hindrance in reactions.

Caption: Molecular Structure of 4-Octylaniline.

Physicochemical Data
The physical properties of 4-octylaniline are summarized below. Its high boiling point is

consistent with its molecular weight, and its insolubility in water is expected due to the large

hydrophobic octyl group.[3][4] It is, however, soluble in common organic solvents like ethanol

and acetone.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b091056/docs?utm_src=pdf-body#4-octylaniline-chemical-properties
https://www.benchchem.com/product/b091056/docs?utm_src=pdf-body#4-octylaniline-chemical-properties
https://wap.guidechem.com/encyclopedia/4-n-octylaniline-dic18919.html
https://www.chembk.com/en/chem/4-octylaniline
https://wap.guidechem.com/encyclopedia/4-n-octylaniline-dic18919.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 16245-79-7 [1][2][3][4][5]

Molecular Formula C₁₄H₂₃N [1][2][4]

Molecular Weight 205.34 g/mol [1][2][4]

Appearance

Colorless to pale yellow or

orange liquid; may be a

powder or lump

[3][6][7]

Melting Point 17 °C [4][6][7]

Boiling Point
~300-311 °C (at 760 mmHg);

175 °C (at 13 mmHg)
[3][4][6][7]

Density 0.898 g/mL at 25 °C [4][7]

Refractive Index (n20/D) 1.516 [4][7]

Water Solubility Insoluble [3][4][7]

pKa 4.96 ± 0.10 (Predicted) [3][4]

Storage Conditions

Room temperature, in a dark

place, under an inert

atmosphere

[3][4][7]

Synthesis and Purification
From a practical standpoint, a reliable synthesis is paramount. While several routes to 4-
octylaniline exist, a common and effective laboratory-scale method involves a two-step

process starting from n-octylbenzene. This method is reported to produce better yields

compared to the high-temperature reaction of aniline with 1-octanol.[8]

Synthetic Workflow: Nitration-Reduction Route
The rationale for this two-step approach is its reliability and the commercial availability of the

starting material. The nitration step introduces a nitro group, which is a versatile precursor to

the amine. The subsequent reduction is a standard and high-yielding transformation.
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Start: n-Octylbenzene

Step 1: Nitration
(HNO₃ / H₂SO₄)

Intermediate:
4-Nitrooctylbenzene

Step 2: Reduction
(Sn / HCl)

Crude 4-Octylaniline

Purification
(Distillation)

Final Product:
Pure 4-Octylaniline

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-octylaniline.

Experimental Protocol: Synthesis from n-Octylbenzene
This protocol is based on the established method of nitrating an alkylbenzene followed by

reduction.[8] The choice of tin and hydrochloric acid for the reduction is a classic, robust

method for converting aromatic nitro compounds to anilines.
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Step 1: Nitration of n-Octylbenzene

Setup: In a flask equipped with a magnetic stirrer and a dropping funnel, cool a mixture of

concentrated sulfuric acid and concentrated nitric acid in an ice bath.

Addition: Slowly add n-octylbenzene to the cooled acid mixture via the dropping funnel,

ensuring the temperature is maintained below 10 °C. The exothermicity of the reaction

necessitates slow addition and efficient cooling to prevent over-nitration and side reactions.

Reaction: After the addition is complete, allow the mixture to stir at room temperature for

several hours to ensure the reaction goes to completion.

Workup: Carefully pour the reaction mixture over crushed ice. The nitrated product, being

organic, will separate. Extract the product with a suitable organic solvent (e.g., diethyl ether),

wash the organic layer with water and brine, and dry it over anhydrous sodium sulfate.

Isolation: Remove the solvent under reduced pressure to yield crude 4-nitrooctylbenzene.

Step 2: Reduction to 4-Octylaniline

Setup: In a round-bottom flask, place the crude 4-nitrooctylbenzene, granulated tin, and

ethanol.

Addition: Heat the mixture and add concentrated hydrochloric acid portion-wise. The reaction

is exothermic and will proceed vigorously.

Reaction: After the addition, continue to heat the mixture under reflux until the reaction is

complete (monitored by TLC).

Workup: Cool the reaction mixture and make it strongly alkaline by adding a concentrated

sodium hydroxide solution. This step is crucial as it deprotonates the anilinium salt and

precipitates tin salts.

Extraction: Extract the liberated 4-octylaniline with an organic solvent. Wash the combined

organic layers with water and dry over a suitable drying agent.
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Purification: The final product is purified by vacuum distillation to yield pure 4-octylaniline as

a colorless or pale yellow liquid.[8] Distillation is essential to remove any non-volatile

impurities and unreacted starting material.[8]

Spectroscopic Characterization
Structural elucidation and purity confirmation rely on a combination of spectroscopic

techniques. The data presented here are based on typical values and spectral databases for 4-
octylaniline.[1][2]

Overview of Spectroscopic Data
The combination of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and

Mass Spectrometry (MS) provides a complete picture of the molecule's structure.[9][10][11][12]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b091056/docs?utm_src=pdf-body#4-octylaniline-chemical-properties
https://pubmed.ncbi.nlm.nih.gov/18964863/
https://pubmed.ncbi.nlm.nih.gov/18964863/
https://www.benchchem.com/product/b091056/docs?utm_src=pdf-body#4-octylaniline-chemical-properties
https://www.benchchem.com/product/b091056/docs?utm_src=pdf-body#4-octylaniline-chemical-properties
https://webbook.nist.gov/cgi/formula?ID=C16245797&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/85346
https://www.lehigh.edu/~kjs0/carey-13.PDF
https://www.youtube.com/watch?v=QSztChmDY44
https://www2.chem.wisc.edu/deptfiles/OrgLab/handouts/Chem%20344-345%20-%20Full%20Flipped%20Spectroscopy%20-%20Handouts.pdf
https://www.universalclass.com/articles/science/organic-chemistry/nmr-mass-spectrometry-and-infrared-spectroscopy.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Key Observations

¹H NMR

Signals in the aromatic region (typically 6.5-7.5

ppm) showing a para-substitution pattern (two

doublets). Aliphatic signals for the octyl chain,

including a characteristic triplet for the terminal

methyl group (~0.9 ppm) and a triplet for the

benzylic CH₂ group (~2.5 ppm). A broad singlet

for the NH₂ protons.[2]

¹³C NMR

Four signals in the aromatic region, confirming

para-substitution.[13] Multiple signals in the

aliphatic region corresponding to the eight

carbons of the octyl chain.[2]

IR Spectroscopy

Characteristic N-H stretching bands for a

primary amine (two bands in the 3300-3500

cm⁻¹ region). C-H stretching for aromatic

(~3000-3100 cm⁻¹) and aliphatic (~2850-2960

cm⁻¹) groups. C=C stretching bands in the

aromatic region (1500-1600 cm⁻¹).[1][2][11]

Mass Spectrometry (EI)

A molecular ion (M⁺) peak at m/z = 205. The

base peak is often observed at m/z = 106,

corresponding to the loss of a heptyl radical ([M-

C₇H₁₅]⁺), which is a characteristic fragmentation

for alkyl anilines.[1][2]

Chemical Reactivity and Applications
The utility of 4-octylaniline stems from the reactivity of its two key functional domains: the

aniline moiety and the octyl chain. It is primarily used as a versatile intermediate in organic

synthesis.[3]

Reactivity of the Aniline Moiety
The amino group is a strong activating, ortho-, para-directing group for electrophilic aromatic

substitution. Given the para-position is blocked by the octyl group, substitutions (e.g.,

halogenation, nitration) will be directed to the ortho positions (positions 2 and 6 relative to the
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amino group). The amino group itself can undergo standard reactions such as acylation,

alkylation, and diazotization to form diazonium salts, which are highly versatile intermediates

for introducing a wide range of functional groups onto the aromatic ring.

Influence of the Octyl Chain
The long alkyl chain imparts significant lipophilicity to the molecule. This property is exploited in

applications such as:

Extraction: It has been used as an extractant for recovering microgram quantities of

ruthenium(IV) from halide media.

Material Science: Micrometer-sized droplets of 4-octylaniline have been shown to exhibit

self-propelled motion when containing an amphiphilic catalyst, highlighting its potential use in

dynamic soft matter systems.[14]

Precursor for Biologically Active Molecules: Its structure makes it a suitable building block for

complex molecules. For instance, it has been used in the synthesis of selective

benzimidazole-based analogs of sphingosine-1-phosphate, a signaling lipid involved in

numerous physiological processes.

Safety and Handling
Proper handling of 4-octylaniline is essential due to its potential hazards. The information is

derived from aggregated GHS data and safety data sheets.[2]

Hazards: The compound is irritating to the eyes, respiratory system, and skin.[2][4] It may be

harmful if swallowed or in contact with skin.[2] A significant hazard is its high toxicity to

aquatic life with long-lasting effects.[2]

Precautions for Safe Handling:

Avoid all personal contact, including inhalation of vapors or mists.[15][16]

Use in a well-ventilated area.[15]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[15][16]
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Wash hands thoroughly after handling.[16]

Avoid release to the environment.

Storage: Keep the container tightly closed and store in a dry, well-ventilated place.[16] Store

under an inert atmosphere and away from light.[4][7]

Conclusion
4-Octylaniline is a compound of significant interest due to its bifunctional nature. Its chemical

properties, governed by the interplay between the aromatic amine and the aliphatic chain,

make it a valuable intermediate in diverse fields. A thorough understanding of its synthesis,

reactivity, and handling, as detailed in this guide, is crucial for its effective and safe utilization in

research and development. Further investigation into its applications, particularly in medicinal

chemistry and materials science, is warranted.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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